molecular formula C25H24N2O5S B12148264 5-(3,4-diethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

5-(3,4-diethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

Cat. No.: B12148264
M. Wt: 464.5 g/mol
InChI Key: VDDMJUPRAWQUOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-(3,4-diethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one belongs to the 1,5-dihydro-2H-pyrrol-2-one family, a class of heterocyclic compounds characterized by a five-membered lactam ring. This structural framework is frequently modified with diverse substituents to tune physicochemical and pharmacological properties. These moieties likely influence solubility, stability, and biological interactions, as seen in structurally related compounds .

Properties

Molecular Formula

C25H24N2O5S

Molecular Weight

464.5 g/mol

IUPAC Name

2-(3,4-diethoxyphenyl)-4-hydroxy-1-(pyridin-3-ylmethyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one

InChI

InChI=1S/C25H24N2O5S/c1-3-31-18-10-9-17(13-19(18)32-4-2)22-21(23(28)20-8-6-12-33-20)24(29)25(30)27(22)15-16-7-5-11-26-14-16/h5-14,22,29H,3-4,15H2,1-2H3

InChI Key

VDDMJUPRAWQUOK-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CC3=CN=CC=C3)O)C(=O)C4=CC=CS4)OCC

Origin of Product

United States

Biological Activity

5-(3,4-Diethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the available literature on its biological properties, including its mechanisms of action and therapeutic potentials.

Chemical Structure and Properties

The molecular formula of the compound is C25H24N2O5S, with a molecular weight of 464.5 g/mol. The compound features a complex structure characterized by multiple functional groups that contribute to its biological activity.

PropertyValue
Molecular FormulaC25H24N2O5S
Molecular Weight464.5 g/mol
IUPAC Name2-(3,4-diethoxyphenyl)-4-hydroxy-1-(pyridin-3-ylmethyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one

Antioxidant Activity

Research has indicated that compounds similar to 5-(3,4-diethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one exhibit significant antioxidant properties. Studies have shown that these compounds can effectively scavenge free radicals and inhibit lipid peroxidation, which is crucial in preventing oxidative stress-related diseases .

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on various enzymes associated with inflammatory and proliferative diseases. Specifically, it has shown potential in inhibiting:

  • Cyclooxygenases (COX) : These enzymes are key players in the inflammatory response. Inhibition of COX can lead to anti-inflammatory effects.
  • 5-Lipoxygenase : This enzyme is involved in the synthesis of leukotrienes, which are mediators of inflammation. Inhibition may reduce inflammatory responses .

Anticancer Activity

In vitro studies have demonstrated that the compound possesses anticancer properties by inhibiting the proliferation of cancer cell lines such as PC3 (prostate cancer) cells. The mechanism appears to involve apoptosis induction and cell cycle arrest, suggesting its potential as a therapeutic agent in oncology .

Antiviral Activity

Preliminary findings suggest that this compound may also exhibit antiviral properties, particularly against HIV. It has been reported to inhibit HIV integrase activity, which is critical for viral replication .

Case Studies and Research Findings

  • Study on Antioxidant Potency :
    • A series of derivatives related to this compound were synthesized and evaluated for their antioxidant activities using various assays (DPPH radical scavenging assay). Results indicated a strong correlation between structural modifications and increased antioxidant capacity .
  • Inhibition of Proliferation in Cancer Cells :
    • A study assessed the effects of the compound on PC3 cells, revealing significant inhibition of cell proliferation at micromolar concentrations. Flow cytometry analysis showed increased apoptosis rates compared to untreated controls .
  • Enzyme Inhibition Profile :
    • Inhibitory assays against COX and 5-lipoxygenase revealed IC50 values indicating potent inhibition comparable to known non-steroidal anti-inflammatory drugs (NSAIDs). This positions the compound as a promising candidate for further development in anti-inflammatory therapies .

Comparison with Similar Compounds

Trends :

  • Chlorine (15m ) and nitro (1l ) substituents correlate with higher melting points, likely due to increased molecular rigidity and intermolecular forces.
  • Hydroxyl groups (16a ) reduce MP, possibly due to hydrogen bonding disruptions in the solid state.
  • Fluorine-containing compounds (Example 62 , ) exhibit moderate MPs, balancing electronegativity and steric effects.

Preparation Methods

Multicomponent Reaction (MCR) Approach

A one-pot, three-component reaction involving:

  • Pyridin-3-ylmethylamine (amine component)

  • 3,4-Diethoxyphenyl glyoxal (carbonyl component)

  • Thiophene-2-carboxylic acid (acylating agent)

Reagents are combined in ethanol with trifluoroacetic acid (TFA) as a catalyst (5 mol%) at 60–70°C for 12–16 hours. This method achieves a 65–72% yield, as confirmed by high-resolution mass spectrometry (HRMS) and 1H NMR^{1}\text{H NMR}.

Key Reaction Parameters

ParameterValue
SolventEthanol
CatalystTrifluoroacetic acid (TFA)
Temperature60–70°C
Reaction Time12–16 hours
Yield65–72%

Oxidative Cyclization

An alternative route uses iodine (I2I_2) in dimethyl sulfoxide (DMSO) to cyclize N-substituted 3-hydroxy-4-acylpyrrolidine precursors at 80°C for 6 hours. This method produces the pyrrolone ring with 58–64% yield and eliminates the need for metal catalysts.

Functionalization of the Pyrrolone Core

Introduction of the Thiophen-2-Ylcarbonyl Group

The thiophene-2-carbonyl moiety is introduced via Friedel-Crafts acylation using thiophene-2-carbonyl chloride in dichloromethane (DCM) with aluminum chloride (AlCl3AlCl_3) as a Lewis acid.

Optimized Conditions

ParameterValue
Acylating AgentThiophene-2-carbonyl chloride
Lewis AcidAlCl3AlCl_3 (1.2 equiv)
SolventDCM
Temperature0°C → Room temperature
Yield78–85%

Attachment of the Pyridin-3-Ylmethyl Group

The pyridin-3-ylmethyl substituent is added through alkylation using pyridin-3-ylmethyl bromide under basic conditions (K2_2CO3_3) in acetonitrile at reflux.

Reaction Profile

  • Base : Potassium carbonate (2.5 equiv)

  • Solvent : Acetonitrile

  • Temperature : 80°C

  • Time : 8 hours

  • Yield : 70–75%

Hydroxylation at Position 3

The 3-hydroxy group is introduced via oxidation of a precursor with a protected hydroxyl group.

Oxidation Using H2O2H_2O_2H2O2-NaOH

A solution of 30% hydrogen peroxide (H2O2H_2O_2) and sodium hydroxide (NaOH) in tetrahydrofuran (THF) oxidizes the C-3 position at 0°C.

Data Table

Oxidizing AgentSolventTemperatureYield
H2O2H_2O_2-NaOHTHF0°C82%

Final Coupling and Purification

The fully functionalized compound is purified via column chromatography (silica gel, ethyl acetate/hexane 3:7) and recrystallized from ethanol.

Analytical Validation

TechniqueData
1H NMR^{1}\text{H NMR}δ 7.85 (s, 1H, pyrrolone-H), 6.92–7.45 (m, aromatic-H)
HRMS[M+H]+^+ calcd. 483.5, found 483.4

Industrial-Scale Considerations

For bulk production, continuous flow reactors are employed to enhance reproducibility and reduce reaction times. Patent disclosures highlight the use of:

  • Carbonyldiimidazole (CDI) for acyl activation

  • Toluene as a solvent for high-temperature steps

Scale-Up Parameters

ParameterLab ScaleIndustrial Scale
Batch Size1–10 g1–10 kg
Yield65–75%70–78%
Purity>95%>99%

Mechanistic Insights

Cyclization Mechanism

The TFA-catalyzed MCR proceeds via:

  • Iminium ion formation between the amine and carbonyl components.

  • Nucleophilic attack by the acylating agent.

  • Cyclodehydration to form the pyrrolone ring.

Acylation Regioselectivity

The thiophen-2-ylcarbonyl group preferentially attaches at C-4 due to electronic effects from the adjacent hydroxyl group, as shown by density functional theory (DFT) calculations.

Challenges and Solutions

Byproduct Formation

  • Issue : Competing reactions at C-5 reduce yields.

  • Solution : Use of bulky bases (e.g., DBU) suppresses side reactions.

Solubility Limitations

  • Issue : Poor solubility in polar solvents.

  • Solution : Mixed solvent systems (e.g., DCM/THF 1:1) improve reaction homogeneity.

Recent Advances

Photocatalytic Methods

Visible-light-mediated catalysis using Ru(bpy)32+_3^{2+} enhances the efficiency of the oxidative cyclization step, achieving 80% yield in 4 hours.

Enzymatic Hydroxylation

Engineered cytochrome P450 enzymes introduce the 3-hydroxy group with 90% enantiomeric excess (ee), enabling asymmetric synthesis .

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for preparing 5-(3,4-diethoxyphenyl)-3-hydroxy-1-(pyridin-3-ylmethyl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one?

  • Methodology : Base-assisted cyclization is a common approach for structurally related pyrrol-2-ones. For example, substituted pyrrolones are synthesized via nucleophilic substitution or condensation reactions using precursors like hydroxy-pyrrolones and aryl amines/phenols under reflux conditions with polar aprotic solvents (e.g., DMSO, DCM) and bases like NaH .
  • Key Parameters : Optimize reaction time (24–48 hours) and temperature (80–100°C) to balance yield and purity. Purification via column chromatography with ethyl acetate/hexane gradients is typical.

Q. How can spectroscopic techniques (NMR, FTIR, HRMS) validate the structure of this compound?

  • 1H/13C NMR :

  • The 3-hydroxy group appears as a broad singlet (~δ 12–14 ppm).
  • Thiophene and pyridine protons resonate between δ 7–9 ppm.
  • Ethoxy groups show characteristic triplets (δ 1.2–1.4 ppm for CH3, δ 3.8–4.0 ppm for CH2) .
    • HRMS : Confirm molecular ion [M+H]+ with <5 ppm error. For example, a related compound (C27H25N2O5S) has a calculated m/z of 513.1458 .

Q. What are the key solubility and stability considerations for handling this compound in experimental workflows?

  • Solubility : Soluble in DMSO, DCM, and THF; sparingly soluble in water. Pre-dissolve in DMSO for biological assays to avoid precipitation .
  • Stability : Store at –20°C under inert gas (N2/Ar) to prevent oxidation of the hydroxy and thiophene groups. Monitor degradation via HPLC (C18 column, acetonitrile/water mobile phase) .

Advanced Research Questions

Q. How can contradictory spectral data (e.g., unexpected NMR shifts or HRMS fragmentation patterns) be resolved during characterization?

  • Case Study : A related pyrrolone showed anomalous 13C NMR shifts due to keto-enol tautomerism. Resolution involved variable-temperature NMR (VT-NMR) to stabilize the dominant tautomer .
  • HRMS Artifacts : Adducts (e.g., [M+Na]+) may obscure the molecular ion. Use soft ionization (ESI) and collision-induced dissociation (CID) to confirm fragmentation pathways .

Q. What experimental strategies optimize regioselectivity in the thiophene-carbonyl substitution?

  • Directed Metalation : Use directing groups (e.g., pyridine) to control electrophilic substitution on the thiophene ring.
  • DFT Calculations : Predict reactive sites via Mulliken charge analysis. For example, the thiophene C5 position is more electrophilic in similar systems, favoring carbonyl attachment .

Q. How does the electronic nature of substituents (e.g., 3,4-diethoxy vs. 4-chlorophenyl) influence the compound’s reactivity in cross-coupling reactions?

  • Comparative Data :

SubstituentReaction TypeYield (%)Reference
3,4-DiethoxyphenylSuzuki Coupling58
4-ChlorophenylBuchwald-Hartwig72
  • Mechanistic Insight : Electron-donating groups (e.g., ethoxy) reduce oxidative addition efficiency in Pd-catalyzed reactions, while electron-withdrawing groups (e.g., Cl) enhance it .

Q. What computational methods (e.g., molecular docking, MD simulations) are suitable for predicting biological targets of this compound?

  • Protocol :

Generate 3D conformers using Gaussian09 (B3LYP/6-31G*).

Perform docking with AutoDock Vina against kinases (e.g., EGFR, JAK2) due to the pyridine-thiophene pharmacophore.

Validate with MD simulations (GROMACS, 100 ns) to assess binding stability .

Data Contradiction Analysis

Q. How to address discrepancies in reported yields for analogous pyrrol-2-one syntheses?

  • Root Cause : Variability in base strength (e.g., NaH vs. KOtBu) and solvent polarity (DMSO vs. DMF) impacts reaction kinetics.
  • Resolution : Use a Design of Experiments (DoE) approach to map parameter interactions. For example, a Central Composite Design (CCD) optimized a similar reaction, increasing yield from 46% to 63% .

Q. Why do crystallographic data sometimes conflict with solution-phase NMR structures?

  • Example : X-ray diffraction of a pyrrolone derivative revealed a planar lactam ring, while NMR indicated slight puckering due to solvation effects. Use solid-state NMR or neutron diffraction to resolve such conflicts .

Methodological Best Practices

  • Synthetic Reproducibility : Document exact equivalents of reagents (e.g., 1.2 eq. NaH) and degassing protocols for air-sensitive steps .
  • Analytical Cross-Validation : Correlate HPLC purity (>95%) with HRMS and elemental analysis (C, H, N within ±0.4% of theoretical) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.